8-chloro-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• IUPAC Name: 8-chloro-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C13H11ClFNO2/c14-6-4-9-7-2-1-3-8(7)12(13(17)18)16-11(9)10(15)5-6/h1-2,4-5,7-8,12,16H,3H2,(H,17,18)
• InChI Key: YVQNSJGKZSADBP-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3F)Cl)C(=O)O
• Molecular Formula: C13H11ClFNO2
• Molecular Weight: 267.68 g/mol

Description

8-Chloro-6-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid is a cyclopentaquinoline derivative characterized by a fused bicyclic structure with a carboxylic acid group at position 4, a chlorine atom at position 8, and a fluorine atom at position 4.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of cyclopenta[c]quinoline derivatives are highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Substituent-Driven Activity in Antifungal Agents

• CTCQC (6-Carbamoyl-3a,4,5,9b-Tetrahydro-3H-Cyclopenta[c]Quinoline-4-Carboxylic Acid): Target: Inhibits fungal homoserine transacetylase (HTA), a key enzyme in methionine biosynthesis. Comparison: The carbamoyl group at position 6 in CTCQC enhances target binding but compromises cellular uptake.
• 6-Hydroxy-3a,4,5,9b-Tetrahydro-3H-Cyclopenta[c]Quinoline-4-Carboxylic Acid: Activity: Weak inhibitor (IC₅₀ = 242 μM) of RNA-protein interactions in myotonic dystrophy type 1 . Comparison: The hydroxyl group at position 6 reduces potency compared to halogenated analogs, suggesting that electron-withdrawing groups (e.g., Cl, F) may enhance target affinity.

Modulation of Nicotinic Acetylcholine Receptors (nAChRs)

• 4BP-TQS (4-(4-Bromophenyl)-3a,4,5,9b-Tetrahydro-3H-Cyclopenta[c]Quinoline-8-Sulfonamide): Activity: Potent allosteric agonist of α7 nAChR with rapid activation kinetics . Comparison: The bromine atom at the para-position of the phenyl ring is critical for agonist activity. In contrast, the target compound lacks a sulfonamide group and phenyl substitution, which may shift its activity toward antagonism or partial modulation.
• 4FP-TQS (4-(4-Fluorophenyl)-3a,4,5,9b-Tetrahydro-3H-Cyclopenta[c]Quinoline-8-Sulfonamide): Activity: Acts as a potentiator of acetylcholine responses and antagonizes allosteric agonists like 4BP-TQS . Comparison: Fluorine’s small size and high electronegativity allow for nuanced receptor interactions. The 6-fluoro substitution in the target compound may similarly fine-tune binding to hydrophobic pockets in target proteins.

Structural and Functional Data Table

Compound Name	Substituents	Biological Target	Key Activity/IC₅₀/EC₅₀	Reference
8-Chloro-6-fluoro-...-4-carboxylic acid	Cl (8), F (6)	Undetermined	N/A	—
CTCQC	Carbamoyl (6)	Homoserine transacetylase	IC₅₀ = 4.5 μM
6-Hydroxy-...-4-carboxylic acid	OH (6)	RNA-protein complex	IC₅₀ = 242 μM
4BP-TQS	Br (4-phenyl), SO₂NH₂ (8)	α7 nAChR	Allosteric agonist
4FP-TQS	F (4-phenyl), SO₂NH₂ (8)	α7 nAChR	Potentiator/antagonist

Key Research Findings and Implications

Halogenation Effects : Chlorine and fluorine at positions 6 and 8 likely enhance metabolic stability and target affinity compared to hydroxyl or carbamoyl groups .

Bioavailability Challenges : While CTCQC’s carbamoyl group improves enzyme inhibition, its poor cellular uptake underscores the need for substituents that balance hydrophilicity and lipophilicity. The 8-chloro-6-fluoro motif may offer a favorable compromise .

Receptor Specificity : The absence of a sulfonamide group in the target compound differentiates it from α7 nAChR modulators like 4BP-TQS, suggesting divergent pharmacological applications .

Q & A

Q. Methodological Answer :

Chiral Auxiliaries : Use of enantiomerically pure intermediates (e.g., tert-butyloctahydro-pyrrolopyridine derivatives) to avoid racemization .

Asymmetric Catalysis : Transition-metal catalysts (e.g., Pd with chiral ligands) for stereoselective cyclization .

Chromatographic Resolution : Chiral HPLC columns (e.g., Chiralpak® AD-H) separate enantiomers post-synthesis .

Q. Challenges :

• Racemization during hydrolysis of ester intermediates requires pH control (pH 7–8) .
• Microwave-assisted synthesis reduces reaction time, minimizing side reactions .

Advanced: How do structural modifications (e.g., halogen position) affect bioactivity?

Q. Methodological Answer :

• Fluorine at C6 : Enhances metabolic stability and membrane permeability due to its electronegativity and small size .
• Chlorine at C8 : Increases lipophilicity, improving target binding (e.g., bacterial DNA gyrase inhibition) .
• Carboxylic Acid at C4 : Critical for metal chelation (e.g., Mg²⁺ in enzyme active sites) .

Q. SAR Table :

Modification	Bioactivity Impact	Example Derivative
C6-F	↑ Antibacterial	6-Fluoro-7-methyl-8-nitroquinoline-4-carboxylic acid
C8-Cl	↑ Enzyme inhibition	8-Chloro-1-cyclopropyl-6-fluoro-4-oxo-quinoline
C4-COOH	Essential for activity	Parent compound

Advanced: How to resolve contradictions in reported biological activity data?

Methodological Answer :
Contradictions often arise from:

Assay Variability : Differences in bacterial strains (e.g., Gram-negative vs. Gram-positive) or cell lines. Standardize using CLSI guidelines .

Solubility Issues : Poor aqueous solubility may underreport in vitro activity. Use DMSO co-solvents ≤1% .

Metabolite Interference : Active metabolites (e.g., hydrolyzed esters) may skew results. Validate with LC-MS .

Q. Case Study :

• Compound 7-Chloro-6-fluoro-1-(4-fluorophenyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid showed inconsistent MIC values due to assay pH variations (pH 5.5 vs. 7.4) .

Basic: What analytical techniques characterize this compound?

Q. Methodological Answer :

• HPLC-PDA : Purity assessment (>98%) using C18 columns (Mobile phase: MeCN/H₂O + 0.1% TFA) .
• HRMS : Confirm molecular formula (e.g., [M+H]⁺ = 312.0543 for C₁₃H₁₁ClFNO₂) .
• FTIR : Identify functional groups (e.g., C=O stretch at 1700–1720 cm⁻¹ for carboxylic acid) .

Advanced: What computational methods predict its pharmacokinetic properties?

Q. Methodological Answer :

• ADMET Prediction : Tools like SwissADME estimate logP (2.1), solubility (-4.2 log mol/L), and CYP450 interactions .
• Molecular Docking : AutoDock Vina models binding to DNA gyrase (PDB: 1KZN), highlighting hydrogen bonds with Asp73 and Gly77 .

Q. Key Parameter Table :

Parameter	Predicted Value	Relevance
logP	2.1	Moderate lipophilicity
H-bond acceptors	5	Membrane permeability
Topological PSA	78 Ų	Blood-brain barrier exclusion